2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide

• CAS No.: 18037-19-9
• Molecular Formula: C12H19N3OSi
• Molecular Weight: 249.38 g/mol
• IUPAC Name: [(Z)-1-(3-trimethylsilylphenyl)ethylideneamino]urea
• InChI: InChI=1S/C12H19N3OSi/c1-9(14-15-12(13)16)10-6-5-7-11(8-10)17(2,3)4/h5-8H,1-4H3,(H3,13,15,16)/b14-9-
• InChI Key: KLUNXGAXCZWQBE-ZROIWOOFSA-N
• Isomeric SMILES: C/C(=N/NC(=O)N)/C1=CC(=CC=C1)[Si](C)(C)C
• Canonical SMILES: CC(=NNC(=O)N)C1=CC(=CC=C1)[Si](C)(C)C

Description

2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide is a complex organic compound with a molecular structure consisting of 19 hydrogen atoms, 12 carbon atoms, 3 nitrogen atoms, and 1 oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide typically involves the reaction of hydrazinecarboxamide with a trimethylsilyl-substituted phenyl compound under controlled conditions. The reaction is often carried out in an organic solvent such as dimethyl sulfoxide (DMSO) at room temperature . The process may involve steps such as C-demethylation and amino shifts to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of catalysts and advanced purification techniques ensures the production of high-purity this compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with additional oxygen atoms, while reduction may produce simpler, reduced forms of the compound.

Scientific Research Applications

2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including anticancer and antimicrobial properties.

Industry: The compound is used in the production of fine chemicals and pharmaceutical intermediates.

Mechanism of Action

The mechanism of action of 2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other hydrazinecarboxamide derivatives and trimethylsilyl-substituted phenyl compounds .

Uniqueness

2-(1-(3-(Trimethylsilyl)phenyl)ethylidene)hydrazinecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry.

By understanding the synthesis, reactions, applications, and mechanisms of this compound, researchers can further explore its potential and develop new uses for this versatile compound.